3-Methoxy-5-methyl-1-naphthoic acid
Overview
Description
3-methoxy-5-methyl-1-naphthoic acid is a naphthoic acid that is 1-naphthoic acid carrying additional methoxy and methyl substituents at positions 3 and 5 respectively. It has a role as a bacterial metabolite. It is a naphthoic acid and an aromatic ether. It is a conjugate acid of a 3-methoxy-5-methyl-1-naphthoate.
Scientific Research Applications
1. Applications in Antibiotic Production
3-Methoxy-5-methyl-1-naphthoic acid has been studied for its role in the production of antibiotics. For example, it's a structural component in the potent antitumor antibiotic neocarzinostatin (NCS), specifically its non-peptide chromophore. The naphthoic acid moiety, a crucial component of this structure, is synthesized by a polyketide synthase pathway. Remarkably, cultures containing neocarzinostatin naphthoate synthase (NNS) were able to produce key intermediates of naphthoic acid moiety in NCS, showcasing its vital role in antibiotic synthesis (Sthapit et al., 2004).
2. Role in Antitumor Activity
The role of 3-Methoxy-5-methyl-1-naphthoic acid in antitumor activity has been evidenced through its incorporation into various antitumor antibiotics. Specifically, it is a key component in azinomycin B, contributing significantly to the specificity of DNA alkylation, which is crucial for the antibiotic's biological activity. The biosynthesis of this component involves multiple enzymes, showcasing a complex and finely tuned biosynthetic pathway (Ding et al., 2010).
3. Involvement in Anaerobic Degradation
3-Methoxy-5-methyl-1-naphthoic acid has been identified as a central metabolite in the anaerobic degradation of polycyclic aromatic hydrocarbons (PAHs), which are significant groundwater contaminants. This process is crucial for mitigating the environmental impact of PAHs, and the role of this compound in the biochemical degradation pathways highlights its ecological significance (Meckenstock et al., 2004).
properties
Product Name |
3-Methoxy-5-methyl-1-naphthoic acid |
|---|---|
Molecular Formula |
C13H12O3 |
Molecular Weight |
216.23 g/mol |
IUPAC Name |
3-methoxy-5-methylnaphthalene-1-carboxylic acid |
InChI |
InChI=1S/C13H12O3/c1-8-4-3-5-10-11(8)6-9(16-2)7-12(10)13(14)15/h3-7H,1-2H3,(H,14,15) |
InChI Key |
LBYWDHUJYQYMJV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C=C(C=C(C2=CC=C1)C(=O)O)OC |
Origin of Product |
United States |
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